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Compound of Interest

Tributyl(3-
Compound Name:
methoxyphenyl)stannane

Cat. No.: B044060

In-Depth Technical Guide to Tributyl(3-
methoxyphenyl)stannane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tributyl(3-methoxyphenyl)stannane, a versatile organotin reagent. The
information is curated for professionals in research and development, with a focus on data
presentation, experimental protocols, and the visualization of key chemical processes.

Core Physical and Chemical Properties

Tributyl(3-methoxyphenyl)stannane is an organometallic compound featuring a tin atom
bonded to three butyl groups and a 3-methoxyphenyl group. While specific experimental data
for the 3-methoxy isomer is not widely available in commercial databases, properties can be
estimated based on its isomers and analogous compounds.

Table 1: Physical and Chemical Properties of Tributyl(3-methoxyphenyl)stannane and
Related Compounds
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Property

Tributyl(3-
methoxyphenyl)sta
nnane

Tributyl(4-
methoxyphenyl)sta
nnane (Isomer)

Tributylphenylstan
nane (Analogue)

Molecular Formula

C19H340Sn[1]

C1oH340SN[2][3][4][5]
[6]

CisH32Sn[7]

Molecular Weight 397.18 g/mol 397.18 g/mol [2][4][5] 367.16 g/mol [7][8]
CAS Number 85479-66-7 70744-47-7[2][3][4][5] 960-16-7[7][8]

Likely a colorless to Colorless to light o
Appearance o o Liquid[8]

pale yellow liquid yellow liquid[9]

- ) ) 125-128 °C/0.14
Boiling Point Data not available 245-250 °C[9]
mmHg[8]

Density Data not available 1.097 g/cm3[9] 1.125 g/mL at 25 °C[8]

Refractive Index

Data not available

Data not available

n20/D 1.516[8]

Solubility

Expected to be
soluble in common

organic solvents

Soluble in common

organic solvents[9]

Data not available

Chemical Reactivity and Applications

Tributyl(3-methoxyphenyl)stannane is primarily utilized as a reagent in palladium-catalyzed
cross-coupling reactions, most notably the Stille reaction. This reaction is a powerful tool for the
formation of carbon-carbon bonds, which is a fundamental process in the synthesis of complex
organic molecules, including pharmaceuticals.

In a typical Stille coupling, the organostannane transfers its organic group (in this case, the 3-
methoxyphenyl group) to an organic halide or triflate, facilitated by a palladium catalyst. The
reaction is valued for its tolerance of a wide range of functional groups, proceeding under
relatively mild conditions.

Stille Coupling Reaction Mechanism
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The catalytic cycle of the Stille reaction is generally understood to proceed through three key
steps: oxidative addition, transmetalation, and reductive elimination.

m‘/ Regenera tion
Reductive > Ar-R'
Elimination (Coupled Product)
N N
Ar-X (e.g., Aryl Halide) iﬂgi:g’: < Ar—Pd(Ilg-X > < Ar-Pd(II_I%-R' >

Transmetalation

R'-SnBu3
(Tributyl(3-methoxyphenyl)stannane)

Click to download full resolution via product page

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols

While a specific, detailed protocol for the synthesis and use of Tributyl(3-
methoxyphenyl)stannane is not readily available in the searched literature, general
procedures for the synthesis of aryl tributylstannanes and their subsequent use in Stille
couplings can be adapted.

General Synthesis of Aryl Tributylstannanes

A common method for the synthesis of aryl tributylstannanes involves the reaction of an aryl
Grignard reagent or an aryllithium species with a tributyltin halide (e.g., tributyltin chloride).
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Reaction with Mg or n-BulLi
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or 3-Methoxyphenyllithium

Reaction with Tributyltin chloride (Bu3SnCl)

Tributyl(3-methoxyphenyl)stannane
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(e.g., distillation or chromatography)

Purified Product
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Caption: General workflow for the synthesis of Tributyl(3-methoxyphenyl)stannane.

Methodology:

« Grignard/Organolithium Formation: To a solution of 3-bromoanisole in a dry, aprotic solvent
such as diethyl ether or tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or
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nitrogen), magnesium turnings (for Grignard) or a solution of n-butyllithium (for
organolithium) is added. The reaction is typically stirred at room temperature or cooled to a
lower temperature (e.g., -78 °C for lithiation) until the formation of the organometallic reagent
is complete.

» Stannylation: The freshly prepared Grignard or organolithium reagent is then treated with
tributyltin chloride, usually added dropwise at a controlled temperature.

o Workup and Purification: After the reaction is complete, it is quenched with an aqueous
solution (e.g., saturated ammonium chloride). The organic layer is separated, washed, dried,
and the solvent is removed under reduced pressure. The crude product is then purified,
typically by vacuum distillation or column chromatography on silica gel.

General Protocol for a Stille Cross-Coupling Reaction

The following is a generalized procedure for the Stille coupling of an aryl stannane with an aryl
halide.

Materials:

o Aryl halide (e.qg., aryl bromide or iodide)

o Tributyl(3-methoxyphenyl)stannane

o Palladium catalyst (e.g., Pd(PPhs)s, Pdz(dba)s)
e Ligand (if required, e.g., PPhs, AsPhs)

e Solvent (e.g., toluene, DMF, THF)

o Optional additives (e.g., Cul, LiCl)
Methodology:

o Reaction Setup: A reaction vessel is charged with the aryl halide, the palladium catalyst, and
any ligand or additive under an inert atmosphere.
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e Solvent and Reagent Addition: Anhydrous, degassed solvent is added, followed by the
addition of Tributyl(3-methoxyphenyl)stannane.

e Reaction Conditions: The reaction mixture is heated to a temperature typically ranging from
80 to 110 °C and stirred until the reaction is complete, as monitored by techniques like TLC
or GC-MS.

o Workup and Purification: Upon completion, the reaction mixture is cooled to room
temperature and may be filtered to remove the palladium catalyst. The filtrate is then
subjected to an aqueous workup to remove tin byproducts. A common method involves
washing with an aqueous solution of potassium fluoride, which precipitates the tin salts as
insoluble tributyltin fluoride. The organic layer is then dried and concentrated. The crude
product is purified by column chromatography or recrystallization to yield the desired biaryl
product.

Safety and Handling

Organotin compounds, including Tributyl(3-methoxyphenyl)stannane, are toxic and should
be handled with extreme care in a well-ventilated fume hood.[10] Personal protective
equipment, including gloves, safety glasses, and a lab coat, is essential.[9] These compounds
can be harmful if swallowed, inhaled, or absorbed through the skin.[11] They are also generally
considered to be environmental hazards and should be disposed of according to institutional
and local regulations.[9]

Spectroscopic Data

While specific tH and 3C NMR spectra for Tributyl(3-methoxyphenyl)stannane were not
found in the initial searches, the expected chemical shifts can be predicted based on the
structure and data from analogous compounds. The *H NMR spectrum would be expected to
show characteristic signals for the butyl groups (in the 0.8-1.6 ppm region) and the aromatic
protons of the 3-methoxyphenyl group (in the 6.7-7.3 ppm region), along with a singlet for the
methoxy protons around 3.8 ppm. The 3C NMR spectrum would show corresponding signals
for the aliphatic carbons of the butyl groups and the aromatic and methoxy carbons of the 3-
methoxyphenyl ring.

Conclusion
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Tributyl(3-methoxyphenyl)stannane is a valuable reagent for the construction of carbon-
carbon bonds via the Stille cross-coupling reaction. While specific physical and spectral data
are not readily available in common databases, its properties and reactivity can be inferred
from related compounds. The synthesis and use of this compound require careful handling due
to its toxicity. The general protocols provided herein can be adapted for the specific needs of a
research project, with the understanding that optimization of reaction conditions is often
necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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